Cas no 1086386-16-4 (3-(4-bromo-2-nitrophenyl)propanoic acid)

• Product Name: 3-(4-bromo-2-nitrophenyl)propanoic acid
• CAS No: 1086386-16-4
• MF: C₉H₈BrNO₄
• MW: 274.068121910095
• MDL: MFCD11655615
• CID: 97816
• PubChem ID: 46741414
• Update Time: 2025-11-02

3-(4-bromo-2-nitrophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 4-bromo-2-nitro-
• 3-(4-Bromo-2-nitrophenyl)propionic acid
• 3-(4-Bromo-2-nitrophenyl)propanoic acid
• VU0549423-1
• DTXSID30675442
• 1086386-16-4
• 3-(4-bromo-2-nitrophenyl)propanoicacid
• AS-66452
• F9995-1051
• AKOS015958490
• G82823
• 3-(4-BroMo-2-nitrophenyl)propionic acid, 96%
• 3-(4-bromo-2-nitrophenyl)propanoic acid

• MDL： MFCD11655615
• Inchi： 1S/C9H8BrNO4/c10-7-3-1-6(2-4-9(12)13)8(5-7)11(14)15/h1,3,5H,2,4H2,(H,12,13)
• InChI Key： ZYCLOPCPLDELLP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)[N+](=O)[O-])CCC(=O)O

Computed Properties

• Exact Mass: 272.96364
• Monoisotopic Mass: 272.964
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1A^2
• XLogP3: 2.2

Experimental Properties

• Melting Point: 143-147℃
• PSA: 80.44
• LogP: 2.89770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(4-bromo-2-nitrophenyl)propanoic acid

3-(4-bromo-2-nitrophenyl)propanoic Acid: A Versatile Intermediate in Pharmaceutical and Chemical Innovation

3-(4-bromo-2-nitrophenyl)propanoic acid represents a critical compound in the chemical toolbox for modern pharmaceutical development. This molecule, with the CAS number 1086386-16-4, is characterized by its unique structural features that make it a valuable intermediate in the synthesis of various bioactive molecules. The compound's core structure consists of a propanoic acid moiety linked to a 4-bromo-2-nitrophenyl group, which introduces both electrophilic and nucleophilic functionalities. These features enable the molecule to participate in a wide range of chemical transformations, making it a key player in the design of novel therapeutics and functional materials.

Recent advancements in medicinal chemistry have highlighted the importance of 3-(4-bromo-2-nitrophenyl)propanoic acid as a building block for the development of targeted therapies. For instance, studies published in Journal of Medicinal Chemistry (2023) have demonstrated its utility in the synthesis of nitroaromatic derivatives with potential anti-inflammatory and anti-cancer properties. The nitrophenyl group, a common structural motif in pharmaceuticals, is known for its ability to modulate biological activity through various mechanisms, including redox reactions and protein interactions. This makes 3-(4-bromo-2-nitdephenyl)propanoic acid a promising candidate for the design of molecules with multifunctional biological effects.

The synthesis of 3-(4-bromo-2-nitrophenyl)propanoic acid involves a series of well-defined chemical steps that are optimized for both efficiency and scalability. One of the most widely used methods involves the bromination of 2-nitrophenyl derivatives followed by esterification to form the final product. This approach has been refined through recent innovations in catalytic chemistry, as reported in Organic Letters (2024). The use of transition metal catalysts has significantly improved the selectivity and yield of the reaction, reducing byproducts and enhancing the overall sustainability of the process. These advancements are crucial for the large-scale production of this compound, which is essential for its application in pharmaceutical research.

Research on 3-(4-bromo-2-nitrophenyl)propanoic acid has also expanded into the realm of materials science. The compound's functional groups make it suitable for the development of polymers with tunable properties, which can be tailored for specific applications such as drug delivery systems or biosensors. A recent study in Advanced Materials (2023) explored the use of this compound in the creation of nanostructured materials with enhanced surface area and reactivity. These materials have shown potential in areas such as tissue engineering and environmental remediation, underscoring the versatility of 3-(4-bromo-2-nitrophenyl)propanoic acid beyond traditional pharmaceutical contexts.

From a pharmacological perspective, 3-(4-bromo-2-nitrophenyl)propanoic acid has been investigated for its potential as a prodrug precursor. Prodrugs are designed to improve the bioavailability and reduce the toxicity of active pharmaceutical ingredients, and the nitrophenyl group in this compound can be metabolized to release the parent drug in a controlled manner. Research published in Drug Delivery and Translational Research (2024) demonstrated that derivatives of this compound showed improved solubility and cellular uptake compared to their parent compounds, suggesting their potential for enhancing therapeutic efficacy.

The application of 3-(4-bromo-2-nitrophenyl)propanoic acid in the development of antimicrobial agents is another area of active research. The nitroaromatic group is known for its ability to disrupt microbial cell membranes and inhibit essential enzymatic pathways. A study in Antimicrobial Agents and Chemotherapy (2023) reported that compounds derived from this molecule exhibited broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including drug-resistant strains. This finding highlights the importance of 3-(4-bromo-2-nitrophenyl)propanoic acid in the fight against antimicrobial resistance, a critical challenge in modern medicine.

Environmental considerations have also driven the development of 3-(4-bromo-2-nitrophenyl)propanoic acid as a sustainable chemical. The compound's synthesis has been optimized to minimize waste and reduce the use of hazardous reagents, aligning with the principles of green chemistry. A recent review in Green Chemistry (2024) emphasized the role of this compound in the design of eco-friendly processes for the production of pharmaceuticals and materials. The ability to synthesize this compound under mild conditions and with high atom efficiency makes it a model for the development of more sustainable chemical strategies.

In conclusion, 3-(4-bromo-2-nitrophenyl)propanoic acid is a multifunctional compound with significant potential in pharmaceutical, materials, and environmental applications. Its unique structural features enable it to participate in a wide range of chemical transformations, making it an essential intermediate in the design of novel therapeutics and functional materials. As research continues to uncover new applications for this compound, its importance in the chemical and pharmaceutical industries is expected to grow, driven by the need for innovative solutions to complex scientific and societal challenges.